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Compound of Interest

Compound Name: (+)-trans-C75

Cat. No.: B167901 Get Quote

Technical Support Center: (+)-trans-C75
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with (+)-trans-
C75. The information is presented in a question-and-answer format to directly address common

issues encountered during experimentation, with a focus on solubility challenges.

Frequently Asked Questions (FAQs)
Q1: I'm trying to dissolve (+)-trans-C75 in an aqueous buffer for my cell culture experiment, but

it won't dissolve. Why is this happening?

A1: (+)-trans-C75 is practically insoluble in water and aqueous buffers like PBS.[1][2] To work

with this compound in cell-based assays, it is necessary to first dissolve it in an organic solvent

to create a stock solution.

Q2: What is the recommended solvent for creating a (+)-trans-C75 stock solution?

A2: The most commonly recommended solvent for preparing a stock solution of (+)-trans-C75
is dimethyl sulfoxide (DMSO).[1][2][3] Ethanol is also a suitable solvent.[1][2] It is crucial to use

anhydrous or fresh DMSO, as absorbed moisture can reduce the solubility of the compound.[3]

Q3: How do I prepare a stock solution of (+)-trans-C75?
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A3: To prepare a stock solution, dissolve the (+)-trans-C75 powder in 100% DMSO.[1] Gentle

warming to 37°C and vortexing can aid in complete dissolution.[1] For example, to create a 10

mM stock solution, you would dissolve 2.54 mg of (+)-trans-C75 in 1 mL of DMSO.[1]

Q4: How should I store the (+)-trans-C75 stock solution?

A4: It is recommended to aliquot the stock solution into smaller, single-use volumes to prevent

repeated freeze-thaw cycles.[1][3] For short-term storage, -20°C is suitable, while -80°C is

recommended for long-term storage.[1][4] Stock solutions in DMSO are generally stable for up

to one year at -80°C and for one month at -20°C.[3]

Q5: How do I prepare a working solution for my cell culture experiment from the DMSO stock

solution?

A5: To prepare a working solution, the DMSO stock solution should be serially diluted in your

complete cell culture medium to the desired final concentration.[1] It is important to ensure that

the final concentration of DMSO in the culture medium is kept low, typically ≤ 0.1%, to avoid

solvent-induced cytotoxicity.[5]

Q6: My (+)-trans-C75 precipitated out of solution when I added it to my aqueous cell culture

medium. What can I do to prevent this?

A6: Precipitation upon dilution in aqueous media is a common issue due to the low aqueous

solubility of (+)-trans-C75. To mitigate this, ensure rapid and thorough mixing when diluting the

DMSO stock solution into the culture medium. Preparing the working solution fresh before each

experiment is also advisable. If precipitation persists, you may need to re-evaluate the final

concentration of (+)-trans-C75, as it might be exceeding its solubility limit in the final medium.

Q7: I need to administer (+)-trans-C75 to animals for an in vivo study. How can I prepare a

formulation suitable for injection?

A7: Direct injection of a DMSO stock solution is not recommended. For in vivo studies,

including oral or intraperitoneal administration, a suspension or a clear solution can be

prepared using various co-solvents.[4] Common formulations involve a multi-step process of

dissolving the compound in DMSO first, followed by the addition of other vehicles like PEG300,

Tween-80, saline, or corn oil.[3][4]
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

(+)-trans-C75 powder will not

dissolve in aqueous buffer.

The compound is inherently

insoluble in aqueous solutions.

[1]

First, dissolve the compound in

an organic solvent like DMSO

or ethanol to prepare a

concentrated stock solution.[1]

[2][3]

Precipitation occurs when

diluting the DMSO stock

solution into cell culture

medium.

The final concentration of (+)-

trans-C75 exceeds its solubility

in the aqueous medium.

Ensure the final DMSO

concentration is low (e.g., ≤

0.1%) to minimize its effect on

cell viability.[5] Prepare

working solutions fresh and

mix thoroughly during dilution.

Consider using a lower final

concentration of (+)-trans-C75.

Inconsistent results in cell-

based assays.

Degradation of the compound

due to improper storage of the

stock solution.

Aliquot stock solutions into

single-use vials to avoid

repeated freeze-thaw cycles.

[1][3] Store aliquots at -20°C

for short-term and -80°C for

long-term use.[1][4]

Difficulty in preparing a

homogenous solution for in

vivo administration.

Inadequate mixing or

inappropriate vehicle

composition.

For preparing a suspended

solution, a common method

involves dissolving in DMSO,

then adding PEG300, Tween-

80, and finally saline with

thorough mixing at each step.

[4] For a clear solution,

formulations with corn oil or

SBE-β-CD in saline can be

used.[4] Sonication may aid in

dissolution.[4]

Quantitative Data Summary
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Table 1: Solubility of (+)-trans-C75

Solvent Solubility Source

Water Insoluble [1]

DMSO 51 mg/mL (200.53 mM) [1][3]

Ethanol 51 mg/mL (200.53 mM) [1]

PBS (pH 7.2) ~0.5 mg/mL (for (-)-trans-C75) [2]

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% Saline

≥ 2.5 mg/mL (9.83 mM)

(Suspended solution)
[4]

10% DMSO / 90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL (9.83 mM) (Clear

solution)
[4]

10% DMSO / 90% Corn Oil
≥ 2.5 mg/mL (9.83 mM) (Clear

solution)
[4]

Table 2: Recommended Working Concentrations for Cell Culture
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Cell Line(s)
Working

Concentration
Incubation Time Observed Effect Source

PC3, UVW,

LNCaP, SK-N-

BE(2c), MCF7

35 µM 24 hours

Radiosensitizing

activity,

increased

expression of

FATP1 and

CD36

[1]

HEK293T 10, 50, 100 µM
2, 6, 12, 24, 48

hours

Induction of

mitochondrial

dysfunction

[1]

PC3 IC50 of 35 µM 24 hours
Inhibition of cell

growth
[4][6]

LNCaP

spheroids
IC50 of 50 µM -

Reduction in

growth
[4][6]

Experimental Protocols & Workflows
Preparation of Stock and Working Solutions for Cell
Culture
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Stock Solution Preparation (e.g., 10 mM) Working Solution Preparation (e.g., 50 µM)

Weigh 2.54 mg
(+)-trans-C75 powder

Add 1 mL of
anhydrous DMSO

Vortex and/or warm to 37°C
 to completely dissolve

Aliquot into single-use tubes

Store at -20°C (short-term)
or -80°C (long-term)

Thaw a stock
solution aliquot

Dilute 5 µL of 10 mM stock
into 995 µL of pre-warmed

complete cell culture medium

Mix thoroughly

Use immediately in
cell culture experiment
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In Vivo Formulation (Suspended Solution, e.g., 1 mL)

Start with 100 µL of
25 mg/mL DMSO stock solution

Add 400 µL PEG300
and mix evenly

Add 50 µL Tween-80
and mix evenly

Add 450 µL Saline to
adjust volume to 1 mL

Administer via oral or
intraperitoneal injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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